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Compound of Interest

Compound Name: Transbond

Cat. No.: B1178325

Technical Support Center: Transbond XT Shear
Bond Strength

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals investigating
the impact of repeated bonding on the shear bond strength (SBS) of Transbond XT
orthodontic adhesive.

Frequently Asked Questions (FAQs)

Q1: How does repeated bonding affect the shear bond strength of Transbond XT?

Al: Repeated bonding significantly reduces the shear bond strength (SBS) of Transbond XT.
[1][2] Studies have shown a decrease in SBS after the first and second rebonding procedures
compared to the initial bonding.[1][2]

Q2: What are the typical shear bond strength values for Transbond XT during initial bonding
and subsequent rebonding?

A2: The initial SBS of Transbond XT is generally higher than that of rebonded brackets.[1][2]
Mean SBS values have been reported to be approximately 9.89 MPa for the first bonding,
decreasing to around 7.73 MPa after the first rebonding and 7.32 MPa after the second
rebonding.[1] Another study showed a decrease from 6.1 MPa to 4.1 MPa after the first
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rebonding.[2] Despite this reduction, the bond strength for rebonding procedures is often still
considered adequate for most orthodontic needs.[1]

Q3: What factors can contribute to the decrease in shear bond strength upon rebonding?

A3: The reduction in SBS during rebonding can be attributed to morphological changes on the
tooth surface caused by adhesive remnants.[2] Even after cleaning, residual adhesive can
remain on the enamel, affecting the quality of the new bond.

Q4: Is the shear bond strength of Transbond XT comparable to other orthodontic adhesives
after repeated bonding?

A4: Transbond XT has demonstrated significantly greater shear bond strength compared to
some other adhesives, such as SmartBond (a cyanoacrylate adhesive), at the second
debonding sequence.[2]

Troubleshooting Guide

Issue: Lower than expected shear bond strength values on initial bonding.

Possible Cause Recommended Solution

Ensure the enamel surface is properly cleaned
Inadequate enamel preparation by pumicing and then etched with 37%
phosphoric acid to enhance joint strength.[2]

Verify the light curing duration and the output of
the curing light. One study suggests that for
) ) ceramic brackets, curing Transbond XT for 6
improper light curing seconds with a high-power LED light can
improve bond strength compared to the

manufacturer's recommended 3 seconds.

Maintain a dry and clean field during the
Contamination of the bonding surface bonding procedure to prevent contamination

from saliva or other substances.

Issue: Significant drop in shear bond strength after the first rebonding.
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Possible Cause Recommended Solution

After debonding, meticulously remove all

adhesive remnants from the tooth surface. One
Incomplete removal of old adhesive suggested method is using a tungsten carbide

bur to resurface the enamel, followed by acid-

etching.

Be aware that adhesive remnants can alter the

enamel's morphology.[2] Ensure thorough
Enamel surface changes ) i )

cleaning and re-etching to create a suitable

surface for rebonding.

Quantitative Data Summary

The following table summarizes the shear bond strength (SBS) of Transbond XT across
different bonding sequences as reported in various studies.

Mean Shear Bond Strength

Bonding Sequence Standard Deviation (MPa)
(MPa)

Study 1

Initial Bonding 9.89 +3.25

First Rebonding 7.73 +3.55

Second Rebonding 7.32 +2.06

Study 2

Initial Bonding 6.1 +34

First Rebonding 4.1 +23

Experimental Protocols

Shear Bond Strength Testing of Repeatedly Bonded Brackets
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This protocol outlines the methodology for evaluating the shear bond strength of Transbond
XT after repeated bonding cycles.

e Specimen Preparation:
o Use extracted human premolar or molar teeth.[1][2]
o Clean the buccal surfaces of the teeth.
e Initial Bonding Procedure:
o Etch the enamel surface with 37% phosphoric acid.[2]
o Apply a sealant or primer.[2]

o Bond orthodontic brackets to the teeth using Transbond XT adhesive according to the
manufacturer's instructions.

o Light cure the adhesive for the specified duration (e.g., 20 seconds).[2]

e Initial Shear Bond Strength Testing:
o Within 30 minutes of bonding, mount the teeth in a universal testing machine.[2]
o Apply a shear force to the bracket until debonding occurs.

o Record the force at which the bond fails and calculate the shear bond strength in
megapascals (MPa).

e Rebonding Procedure:
o After debonding, remove the remaining adhesive from the tooth surface.
o Re-etch the enamel surface with 37% phosphoric acid.
o Repeat the bonding procedure as described in step 2.

e Rebonding Shear Bond Strength Testing:
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o Perform shear bond strength testing on the rebonded brackets as described in step 3.

o Subsequent Rebonding Cycles:

o Repeat steps 4 and 5 for the desired number of rebonding cycles (e.g., a second
rebonding).

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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